![molecular formula C20H21NO3 B6318111 (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester CAS No. 172733-07-2](/img/structure/B6318111.png)
(1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester
Overview
Description
(1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester (BEME) is an indole-based compound that has been studied for its potential medicinal and biological applications. BEME is a naturally occurring compound that has been isolated from several plants and fungi, and has been shown to possess a variety of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, BEME has been studied for its potential use in the synthesis of various pharmaceuticals.
Scientific Research Applications
Fluorescence Applications
The compound's relevance in fluorescence applications is evident in research exploring rhenium tricarbonyl core complexes with derivatives like benzimidazole and tryptophan. These complexes, including those similar to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester, are characterized by their luminescence properties, making them of interest in the field of fluorescence spectroscopy (Wei et al., 2006).
Synthesis of Novel Compounds
Research has also focused on the synthesis of new ureido sugars and amino acid derivatives using esters similar to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester. These novel compounds are valuable in various chemical and pharmaceutical applications (Piekarska-Bartoszewicz & Tcmeriusz, 1993).
Structural and Chemical Analysis
Significant work has been done in the structural and chemical analysis of similar esters. For instance, the crystal structure of related compounds has been established, providing insights into their molecular geometry and potential applications in various fields, including materials science and drug design (Ranganatha et al., 2012).
Antibacterial and Antifungal Activities
Research into indole-based oxadiazoles, synthesized from compounds similar to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester, has shown potential antibacterial and antifungal activities. These findings are significant for the development of new antimicrobial agents (Nagarapu & Pingili, 2014).
Biological Activities in Agriculture
There's also research on the synthesis and biological activities of similar compounds in the context of agriculture. For example, chloroindole acetic acid and its esters, akin to (1-Benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid methyl ester, have shown promise in promoting plant growth and development, which could have implications for agricultural practices (Katayama, 2000).
properties
IUPAC Name |
methyl 2-(1-benzyl-2-ethylindol-4-yl)oxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c1-3-16-12-17-18(21(16)13-15-8-5-4-6-9-15)10-7-11-19(17)24-14-20(22)23-2/h4-12H,3,13-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGOBZQSGNGDLJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N1CC3=CC=CC=C3)C=CC=C2OCC(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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